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Compound of Interest

Compound Name: 1,6-Dihydroxynaphthalene

Cat. No.: B165171

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

1,6-Dihydroxynaphthalene is a chemical intermediate with limited publicly available
toxicological data. This guide synthesizes the current state of knowledge regarding its
toxicological profile. Extensive searches of scientific literature and safety data repositories
reveal a significant lack of comprehensive in vivo and in vitro studies. The primary identified
hazards are irritation to the skin, eyes, and respiratory system. While one study suggests
potential endocrine-disrupting effects in an aquatic species, no quantitative data on acute or
chronic toxicity, carcinogenicity, genotoxicity, or reproductive and developmental effects in
mammals are available. This document presents the existing information and highlights the
critical data gaps to inform future research and safety assessments.

Chemical and Physical Properties
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Property Value Reference
CAS Number 575-44-0 [1]12]
Molecular Formula C10HsO2 [1][2]
Molecular Weight 160.17 g/mol [2]
Appearance Beige powder [1]

Melting Point 130-133 °C [1]
Solubility No data available [1]

Hazard Identification

Safety Data Sheets (SDS) from multiple suppliers consistently identify 1,6-
Dihydroxynaphthalene as an irritant.[1][3][4] The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals hazard statements associated with this compound
are:

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
e H335: May cause respiratory irritation.[2]

Standard precautionary statements recommend avoiding contact with skin and eyes, avoiding
dust formation, and ensuring adequate ventilation during handling.[1][4]

Toxicological Data: A Notable Absence of
Quantitative Information

A thorough review of available literature and safety data reveals a significant lack of
guantitative toxicological data for 1,6-Dihydroxynaphthalene. The following sections detail the
absence of information for key toxicological endpoints.

Acute Toxicity
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No data is available for the acute oral, dermal, or inhalation toxicity of 1,6-
Dihydroxynaphthalene.[1][3] Therefore, no LD50 (median lethal dose) or LC50 (median lethal
concentration) values have been established.

Skin and Eye Irritation

While classified as a skin and eye irritant, no detailed experimental studies providing scoring or
methodologies (e.g., Draize test) are publicly available.[1][3][4]

Sensitization

There is no available data to assess the potential of 1,6-Dihydroxynaphthalene to cause skin
or respiratory sensitization.[1][3]

Sub-chronic and Chronic Toxicity

No repeated dose toxicity studies have been identified, and therefore, no No-Observed-
Adverse-Effect Level (NOAEL) or Lowest-Observed-Adverse-Effect Level (LOAEL) has been
determined.

Genotoxicity

There is no available data on the genotoxic potential of 1,6-Dihydroxynaphthalene.[1][3]
Studies on the parent compound, naphthalene, indicate that while it is not typically genotoxic in
standard assays, some of its metabolites, such as naphthoquinones, can induce chromosomal
damage.[5] However, the specific genotoxicity of the 1,6-dihydroxy isomer has not been
reported.

Carcinogenicity

There are no studies available on the carcinogenic potential of 1,6-Dihydroxynaphthalene.[1]
[3] The International Agency for Research on Cancer (IARC) has not classified this specific
compound.

Reproductive and Developmental Toxicity

No data is available regarding the reproductive or developmental toxicity of 1,6-
Dihydroxynaphthalene in mammals.[1][3]
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Potential Endocrine Disruption

A study on the effects of various oxygenated polycyclic aromatic hydrocarbons on fish identified
1,6-dihydroxynaphthalene as a substance that can disrupt the differentiation of primary and
secondary sex traits in pikeperch (Sander lucioperca).[6] This suggests that 1,6-
dihydroxynaphthalene may have endocrine-disrupting properties, potentially acting as a
"biomimetic of estrogen."[6] However, this study was conducted on an aquatic species, and the
specific mechanisms and relevance to mammalian systems have not been investigated.

Metabolism and Toxicokinetics

The metabolic fate of 1,6-Dihydroxynaphthalene has not been well-characterized. In the
broader context of naphthalene metabolism, various dihydroxynaphthalene isomers are
formed.[7] Naphthalene is first metabolized by cytochrome P450 enzymes to form an epoxide,
which can then be converted to dihydrodiols and subsequently to dihydroxynaphthalenes.[7]
However, studies on human urine from individuals exposed to naphthalene have detected 1,2-
and 1,4-dihydroxynaphthalene, but 1,6-dihydroxynaphthalene was not detected.[8] This
suggests that 1,6-dihydroxynaphthalene is either not a significant metabolite of naphthalene
in humans or is rapidly metabolized and excreted.

Signaling Pathways and Mechanisms of Toxicity

Due to the lack of dedicated studies, there is no information available on the specific signaling
pathways affected by 1,6-Dihydroxynaphthalene or its detailed mechanisms of toxicity.

Experimental Protocols

As no key toxicological studies with detailed methodologies for 1,6-Dihydroxynaphthalene
have been identified in the public domain, it is not possible to provide a summary of
experimental protocols.

Conclusion and Data Gaps

The toxicological profile of 1,6-Dihydroxynaphthalene is largely incomplete. The only
consistently reported hazards are its irritant properties to the skin, eyes, and respiratory
system. The suggestion of endocrine-disrupting activity in fish warrants further investigation to
determine its relevance to mammalian health.
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The significant data gaps for all major toxicological endpoints, including acute and chronic
toxicity, genotoxicity, carcinogenicity, and reproductive toxicity, prevent a comprehensive risk
assessment. For researchers, scientists, and drug development professionals, it is crucial to
recognize this lack of data and to handle 1,6-Dihydroxynaphthalene with appropriate caution,
adhering to the safety recommendations provided in the available Safety Data Sheets. Further
research is imperative to establish a comprehensive toxicological profile for this compound.

Visualization of Data

Due to the absence of data on signaling pathways or detailed experimental workflows for 1,6-
Dihydroxynaphthalene, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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